Cas no 2138175-57-0 (3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-
• CAS No: 2138175-57-0
• MF: C₁₂H₁₃BrClN₃
• MW: 314.608720541
• CID: 5268401
• Update Time: 2025-06-26

3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-

• Inchi： 1S/C12H13BrClN3/c1-3-16-12-8(15)5-17-11-6(2)4-7(13)10(14)9(11)12/h4-5H,3,15H2,1-2H3,(H,16,17)
• InChI Key： CNIJNKHLDMRNLW-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C(Br)=CC=2C)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-

Introduction to 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- (CAS No. 2138175-57-0)

The compound 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-, identified by its CAS number 2138175-57-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of multiple substituents, including bromo and chloro groups, as well as ethyl and methyl functionalities, enhances its potential as a pharmacophore in drug design and development.

Quinoline derivatives have long been recognized for their therapeutic properties, with applications spanning antimicrobial, antimalarial, and anticancer treatments. The specific modifications in 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- contribute to its distinct chemical profile, enabling interactions with biological targets that may not be achievable with simpler quinoline analogs. The bromo and chloro substituents, in particular, are known to increase lipophilicity and metabolic stability, making this compound a valuable candidate for further investigation.

Recent studies have highlighted the importance of quinoline-based compounds in the development of novel therapeutics. For instance, modifications at the 5-position of the quinoline ring have been shown to modulate binding affinity to enzymes and receptors involved in cancer progression. The ethyl and methyl groups in 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- may play a crucial role in fine-tuning these interactions, potentially leading to enhanced efficacy and reduced side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to introduce the desired substituents at specific positions on the quinoline core. These techniques not only improve the efficiency of synthesis but also allow for greater flexibility in modifying the structure for tailored biological activity.

Biological evaluation of 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- has revealed promising results in preclinical studies. Initial assays indicate potent activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated inhibitory effects on key enzymes implicated in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. These findings underscore the compound's multifaceted therapeutic potential.

The structural complexity of 3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl- also opens avenues for further derivatization and optimization. By systematically altering substituent patterns or introducing additional functional groups, researchers can explore new pharmacological profiles and expand its therapeutic applications. Computational modeling and high-throughput screening techniques are being utilized to accelerate this process by predicting binding affinities and identifying optimal modifications.

In conclusion,3,4-Quinolinediamine, 6-bromo-5-chloro-N4-ethyl-8-methyl-(CAS No. 2138175-57) represents a compelling example of how structural innovation can lead to the discovery of novel bioactive compounds. Its unique chemical properties and promising biological activities position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this derivative, it is likely to play an increasingly important role in the development of next-generation therapeutics.